Cas no 1238694-75-1 (2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid)

• Product Name: 2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid
• CAS No: 1238694-75-1
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• MDL: MFCD18321768
• CID: 1039240
• PubChem ID: 53227618
• Update Time: 2025-04-20

2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
• 2-chloro-4-[3-(trifluoromethyl)phenyl]benzoic acid
• BS-19579
• 3-Chloro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• 2-CHLORO-4-(3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• CS-0209737
• DTXSID20691151
• [1,1'-Biphenyl]-4-carboxylic acid, 3-chloro-3'-(trifluoromethyl)-
• 3-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylicacid
• A890640
• 1238694-75-1
• 3-Chloro-3/'-(trifluoroMethyl)-[1,1/'-biphenyl]-4-carboxylic acid
• MFCD18321768
• 2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18321768
• Inchi： 1S/C14H8ClF3O2/c15-12-7-9(4-5-11(12)13(19)20)8-2-1-3-10(6-8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key： YTKWXUXIEISSAY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 300.01600
• Monoisotopic Mass: 300.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.72400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls